Cas no 91039-59-7 (5-Bromo-1H-1,2,4-triazole hydrobromide)

• Product Name: 5-Bromo-1H-1,2,4-triazole hydrobromide
• CAS No: 91039-59-7
• MF: C₂H₃Br₂N₃
• MW: 228.873317956924
• MDL: MFCD19440770
• CID: 2951318
• PubChem ID: 122199343
• Update Time: 2025-06-14

5-Bromo-1H-1,2,4-triazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-bromo-, hydrobromide (1:1)
• 3-Bromo-1H-1,2,4-triazole monohydrobromide
• 5-Bromo-1H-1,2,4-triazolehydrobromide
• 5-Bromo-1H-1,2,4-triazole hydrobromide

• MDL： MFCD19440770
• Inchi： 1S/C2H2BrN3.BrH/c3-2-4-1-5-6-2;/h1H,(H,4,5,6);1H
• InChI Key： CZUCOCJAVQRYMG-UHFFFAOYSA-N
• SMILES： BrC1=NC=NN1.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.1
• Topological Polar Surface Area: 41.6

Additional information on 5-Bromo-1H-1,2,4-triazole hydrobromide

Comprehensive Overview of 5-Bromo-1H-1,2,4-triazole hydrobromide (CAS No. 91039-59-7)

5-Bromo-1H-1,2,4-triazole hydrobromide (CAS No. 91039-59-7) is a specialized organic compound widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This brominated triazole derivative has garnered significant attention due to its role as a versatile building block in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the development of novel heterocyclic compounds with therapeutic benefits.

The molecular structure of 5-Bromo-1H-1,2,4-triazole hydrobromide features a triazole ring substituted with a bromine atom, which enhances its reactivity in nucleophilic substitution reactions. This characteristic makes it invaluable for constructing complex molecules, such as azole-based inhibitors and antimicrobial agents. Recent studies highlight its utility in designing small-molecule drugs targeting enzyme inhibition, a hot topic in precision medicine and cancer therapeutics.

In the context of green chemistry and sustainable synthesis, 5-Bromo-1H-1,2,4-triazole hydrobromide is often discussed for its efficiency in catalytic reactions and atom economy. With growing interest in eco-friendly synthesis, researchers are optimizing protocols to minimize waste while maximizing yield—a trend aligned with global sustainability goals. Searches for "brominated triazole applications" and "triazole derivatives in drug design" have surged, reflecting its relevance in modern chemistry.

From a commercial perspective, CAS No. 91039-59-7 is supplied by leading chemical manufacturers under stringent quality controls. Its stability under standard storage conditions (dry, cool environments) ensures broad accessibility for laboratories. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify purity, addressing the demand for "high-purity triazole reagents" among synthetic chemists.

Looking ahead, the compound’s adaptability in bioconjugation and material science opens new avenues. For instance, its integration into polymers and coordination complexes is being explored for advanced materials. As AI-driven drug discovery accelerates, 5-Bromo-1H-1,2,4-triazole hydrobromide remains a key player in high-throughput screening libraries, answering queries like "triazole compounds for medicinal chemistry."

In summary, 5-Bromo-1H-1,2,4-triazole hydrobromide exemplifies innovation at the intersection of chemistry and life sciences. Its multifaceted applications—from pharmaceutical intermediates to catalysis—underscore its importance in both academic and industrial settings. As research evolves, this compound will continue to address critical challenges in molecular design and sustainable synthesis.